Organometallic chemistry and catalysis †
Dalton Transactions Pub Date: 2003-10-16 DOI: 10.1039/B311889D
Abstract
At Dalton Discussion No. 6, held in York in September 2003, papers were presented on the uses of organometallic chemistry in bond activation, materials, modelling catalytic intermediates, enzymes and catalysis. In addition, new techniques for studying organometallic reactions were described.
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